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Compound of Interest

Compound Name: Noreximide

Cat. No.: B1205480 Get Quote

Noreximide: A Technical Overview of a Research
Sedative
For Researchers, Scientists, and Drug Development Professionals

Abstract
Noreximide is a sedative compound utilized in psychiatric disease research.[1] This technical

guide synthesizes the currently available biochemical and physical data on Noreximide,

outlines general experimental approaches, and provides a framework for its further

investigation. While publicly available information is limited, this document serves as a

foundational resource for researchers working with this compound.

Core Properties of Noreximide
Noreximide is a solid, white to off-white substance with the molecular formula C9H9NO2 and a

molecular weight of 163.18 g/mol .[1] It is identified by the CAS number 6319-06-8.[2]

Physicochemical Properties
A summary of the known and predicted physicochemical properties of Noreximide is presented

in Table 1. Notably, specific experimental data for properties such as melting point, boiling

point, pKa, and logP are not readily available in the public domain and would require

experimental determination.
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Property Value/Information Source

Molecular Formula C9H9NO2 [1]

Molecular Weight 163.18 g/mol [1]

CAS Number 6319-06-8 [2]

Appearance White to off-white solid [1]

Solubility Soluble in DMSO (175 mg/mL) [1]

Reported as water-soluble and

alcohol-soluble
[3]

Predicted ¹H-NMR

(CD3OD) δ: 1.40 (m, 1H), 1.52

(m, 1H), 2.70 (d, J=1.6 Hz,

2H), 3.16 (m, 2H), 6.30 (m, 2H)

[4]

Pharmacokinetic Profile
Pharmacokinetic studies in rats have provided initial insights into the in vivo behavior of

Noreximide. Following oral administration, the compound demonstrates good absorption and a

moderate half-life. Key pharmacokinetic parameters are summarized in Table 2.

Parameter Value (in rats) Source

Biological Half-life ~8 hours [5]

Oral Absorption 85% [5]

Time to Peak Concentration

(Tmax)
~4.5 hours [5]

Biochemical Profile and Mechanism of Action
Sedative Activity
Noreximide is classified as a sedative and is used in research related to psychiatric disorders.

[1] Its sedative properties suggest activity on the central nervous system.
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Investigated Mechanism of Action
The precise mechanism of action for Noreximide has not been fully elucidated. However,

research indicates that its neuroactive properties are under investigation, with a focus on its

interaction with dopamine and serotonin neurotransmitter systems.[3] Compounds affecting

these pathways are known to modulate mood, arousal, and sleep. It is hypothesized that

Noreximide may act as a norepinephrine-dopamine reuptake inhibitor (NDRI) or a serotonin-

norepinephrine reuptake inhibitor (SNRI), which would increase the synaptic availability of

these neurotransmitters.[6][7]

Experimental Protocols
Detailed, validated experimental protocols specifically for Noreximide are not widely published.

However, based on its chemical class and intended use, standard methodologies can be

adapted for its study.

Synthesis
A specific, step-by-step synthesis protocol for Noreximide is not available in the cited literature.

General synthetic routes for similar succinimide derivatives may serve as a starting point for its

chemical synthesis.

Analytical Determination
The quantification and identification of Noreximide in biological matrices and pharmaceutical

preparations can be achieved using standard analytical techniques. High-Performance Liquid

Chromatography (HPLC) is a suitable method for the separation and quantification of

Noreximide.[8] Additionally, immunoassays such as ELISA could be developed for high-

throughput screening.[8]

Biochemical Assays
To investigate the mechanism of action of Noreximide, a variety of biochemical assays can be

employed. These assays are crucial for understanding the interaction of Noreximide with its

biological targets.

Receptor Binding Assays: To determine the affinity of Noreximide for dopamine and

serotonin receptors, radioligand binding assays can be performed using cell membranes
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expressing these receptors.

Enzyme Inhibition Assays: If Noreximide is hypothesized to inhibit enzymes involved in

neurotransmitter metabolism (e.g., monoamine oxidase), enzyme activity assays can be

conducted in the presence and absence of the compound.

Neurotransmitter Reuptake Assays: To investigate its effect on dopamine and serotonin

transporters, in vitro reuptake assays using synaptosomes or cells expressing these

transporters can be utilized.

A generalized workflow for a biochemical assay is depicted in the following diagram:
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Figure 1: Generalized workflow for a biochemical assay.

Signaling Pathways
Detailed information on the specific signaling pathways modulated by Noreximide is not

currently available. However, given its potential interaction with dopamine and serotonin

systems, it is likely to impact downstream signaling cascades regulated by these

neurotransmitters. For instance, activation of certain dopamine or serotonin receptors can lead

to the modulation of adenylyl cyclase activity and subsequent changes in cyclic AMP (cAMP)

levels, or the activation of phospholipase C and the inositol phosphate pathway.
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A hypothetical signaling pathway involving a G-protein coupled receptor (GPCR), which is

common for dopamine and serotonin receptors, is illustrated below:
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Figure 2: Hypothetical GPCR signaling pathway for Noreximide.

Conclusion and Future Directions
Noreximide is a research compound with sedative properties and potential interactions with

key neurotransmitter systems. The currently available data provides a basic understanding of

its physicochemical and pharmacokinetic characteristics. However, a significant amount of

research is still required to fully characterize its biochemical profile, elucidate its precise

mechanism of action, and establish detailed experimental protocols. Future research should

focus on:

Experimental determination of key physicochemical properties.

In-depth studies to identify the specific molecular targets and mechanism of action.

Investigation of its metabolic pathways and potential metabolites.

Development and validation of specific analytical and biochemical assay protocols.

This technical guide serves as a starting point for researchers and drug development

professionals interested in Noreximide. Further empirical studies are essential to build upon

this foundation and fully understand the therapeutic potential and biochemical properties of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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